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Compound of Interest

Compound Name: Cinfenoac disodium

Cat. No.: B15551848 Get Quote

DISCLAIMER:This document provides guidance on the proper disposal of Diclofenac disodium

(commonly referred to as Diclofenac sodium). It is intended to supplement, not replace,

institutional protocols and local, state, and federal regulations. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific procedures.

For researchers and drug development professionals, ensuring the safe handling and disposal

of chemical compounds is paramount to laboratory safety and environmental stewardship.

Diclofenac sodium, a non-steroidal anti-inflammatory drug (NSAID), is classified as a

hazardous substance due to its toxicity and potential for environmental harm.[1] Improper

disposal can lead to contamination of water systems and pose a risk to aquatic life.[2] This

guide outlines the necessary procedures for the proper disposal of Diclofenac sodium from a

laboratory setting.

Hazard Profile and Regulatory Overview
Diclofenac sodium is recognized as toxic if swallowed and is suspected of causing damage to

fertility or the unborn child. It can also cause damage to organs through prolonged or repeated

exposure.[3] Consequently, waste containing this compound is regulated as hazardous waste.

While Diclofenac sodium is a hazardous substance, it is not currently classified as an acutely

hazardous "P-listed" waste by the U.S. Environmental Protection Agency (EPA).[4][5] P-listed

wastes are subject to more stringent disposal regulations. Therefore, Diclofenac sodium waste

should be managed as a non-P-listed hazardous pharmaceutical waste, in accordance with the

Resource Conservation and Recovery Act (RCRA).
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Quantitative Data for Disposal
The following table summarizes key quantitative parameters relevant to the disposal of

hazardous pharmaceutical waste.

Parameter Guideline Regulation/Source

Waste Container Labeling
Must be clearly labeled

"Hazardous Waste"
40 CFR Part 262

Container Type
Chemically compatible and

securely sealed
Good Laboratory Practice

Satellite Accumulation Area

(SAA) Limit

Up to 55 gallons of non-acute

hazardous waste
40 CFR § 262.15

Central Accumulation Area

(CAA) Storage Time

Up to 90 days for Large

Quantity Generators
40 CFR § 262.17

Toxicity Characteristic

Leaching Procedure (TCLP)

Limit for m-cresol (if present in

formulation)

200 mg/L (Waste Code: D024) 40 CFR § 261.24

Experimental Protocols for Disposal
The following protocols provide a step-by-step guide for the safe disposal of Diclofenac sodium

waste in a laboratory environment.

Protocol 1: Segregation and Collection of Diclofenac
Sodium Waste

Personal Protective Equipment (PPE): Before handling Diclofenac sodium, ensure you are

wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Waste Container: Use a designated, leak-proof, and sealable waste container made of a

material compatible with Diclofenac sodium. The container must be clearly labeled as

"Hazardous Waste: Diclofenac Sodium".
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Segregation: Do not mix Diclofenac sodium waste with non-hazardous waste or other

incompatible chemical waste streams.

Solid Waste:

Place unused or expired pure Diclofenac sodium, as well as grossly contaminated items

such as weighing boats and paper towels, directly into the designated hazardous waste

container.

Liquid Waste:

Collect solutions containing Diclofenac sodium in a separate, sealed, and labeled

hazardous waste container.

Empty Containers:

Containers that held pure Diclofenac sodium are considered hazardous waste and should

not be rinsed into the sink. Place the empty, unrinsed container into the designated solid

hazardous waste stream.

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory until it is collected by your institution's EHS personnel.

Protocol 2: Disposal of Contaminated Materials
PPE: Dispose of gloves and other disposable PPE that have come into contact with

Diclofenac sodium as hazardous waste.

Glassware:

Rinse contaminated, non-disposable glassware three times with a suitable solvent (e.g.,

ethanol or isopropanol).

Collect the rinsate as hazardous liquid waste.

After triple-rinsing, the glassware can be washed according to standard laboratory

procedures.
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Spill Cleanup:

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite or

sand).

Collect the absorbent material and any contaminated debris into a sealed container.

Label the container as "Hazardous Waste: Diclofenac Sodium Spill Debris" and arrange

for its disposal through your EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Diclofenac sodium waste.
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Identify Diclofenac Sodium Waste

Is the waste a
P-listed chemical?

Manage as Non-P-Listed
Hazardous Pharmaceutical Waste

 No 

Follow Strict P-Listed
Waste Procedures

 Yes 

Segregate from other waste streams

Use a labeled, sealed,
compatible waste container

Dispose of contaminated PPE
as hazardous waste

Dispose of empty, unrinsed
containers as hazardous waste

Collect spill cleanup materials
as hazardous waste

Arrange for pickup by
EHS for final disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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